2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)-7-oxa-4-azaspiro[2.5]octan-6-yl]acetic acid

• IUPAC Name: 2-[4-(9H-fluoren-9-ylmethoxycarbonyl)-7-oxa-4-azaspiro[2.5]octan-6-yl]acetic acid
• InChI: InChI=1S/C23H23NO5/c25-21(26)11-15-12-24(23(9-10-23)14-29-15)22(27)28-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,25,26)
• InChI Key: VPZLTUZPRMMHDC-UHFFFAOYSA-N
• Canonical SMILES: C1CC12COC(CN2C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)CC(=O)O
• Molecular Formula: C23H23NO5
• Molecular Weight: 393.4 g/mol
• CAS No.: 2416236-86-5

Description

2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)-7-oxa-4-azaspiro[2.5]octan-6-yl]acetic acid is a useful research compound. Its molecular formula is C23H23NO5 and its molecular weight is 393.439. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

This compound is involved in various synthetic pathways and chemical reactions that are foundational in developing new chemical entities. For instance, it has been used in electrophilic amination reactions of C-H-acidic compounds, showcasing its utility in creating aminated derivatives of acids such as malonic and cyanoacetic acid derivatives. This process allows for the synthesis of diamino acid derivatives, highlighting the compound's role in expanding the toolbox for organic synthesis and functional group transformations (Andreae et al., 1992).

Peptide Synthesis and Modifications

A notable application of derivatives of this compound is in peptide synthesis, particularly using Fmoc (9-fluorenylmethoxycarbonyl) strategy, which is a cornerstone technique in the synthesis of peptides and proteins. The Fmoc group, related to the core structure of the compound , acts as a protective group for amino acids during the synthesis process. This method provides a high degree of purity and yield in peptide synthesis, demonstrating the compound's critical role in producing bioactive peptides and small proteins with potential therapeutic applications (Fields & Noble, 2009).

Material Science and Organic Chemistry

In material science and advanced organic synthesis, the compound's derivatives are utilized in the creation of novel organic frameworks and as intermediates in the synthesis of complex molecules. For example, the synthesis of spirocyclic and heterocyclic compounds demonstrates its versatility in forming structurally diverse and biologically significant molecules. These applications underscore the compound's role in advancing research in organic chemistry, contributing to the development of new materials and molecules with potential applications in various industries (Gurry et al., 2015).